molecular formula C11H11ClN2O2 B8628665 4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one

4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one

Cat. No.: B8628665
M. Wt: 238.67 g/mol
InChI Key: QAVZQHFSAPFKDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C11H11ClN2O2 and its molecular weight is 238.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClN2O2

Molecular Weight

238.67 g/mol

IUPAC Name

4-chloro-2-(2-methoxyethyl)phthalazin-1-one

InChI

InChI=1S/C11H11ClN2O2/c1-16-7-6-14-11(15)9-5-3-2-4-8(9)10(12)13-14/h2-5H,6-7H2,1H3

InChI Key

QAVZQHFSAPFKDS-UHFFFAOYSA-N

Canonical SMILES

COCCN1C(=O)C2=CC=CC=C2C(=N1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (459 mg, 3.32 mmol) was added to a solution of 4-chlorophthalazin-1(2H)-one (300 mg, 1.661 mmol) and 1-bromo-2-methoxyethane (462 mg, 3.32 mmol) and heated to 50° C. for 3 hrs. After 3 hrs the reaction was diluted with water and extracted with EtOAc (2×). The organic layer was washed with water followed by brine, dried over MgSO4, filtered and evaporated to give the crude product. The crude material was purified via silica gel chromatography (90 g column, 5-45% EtOAc:Hex) to give the desired product 4-chloro-2-(2-methoxyethyl)phthalazin-1(2H)-one (280 mg, 70.6% yield) as a yellow solid. MS: MS m/z 223.15(M++1).
Quantity
459 mg
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reactant
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
462 mg
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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